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Compound of Interest

Compound Name: 2-NP-Amoz

Cat. No.: B1141357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical standard 2-NP-
Amoz, a critical derivative for the detection of the furaltadone metabolite, AMOZ (3-amino-5-

morpholinomethyl-2-oxazolidinone). Due to the prohibition of nitrofuran antibiotics in food

production, sensitive and reliable methods for detecting their residues are paramount for food

safety and regulatory compliance. 2-NP-Amoz serves as a crucial reference material in such

analytical testing.

Core Specifications
The physical and chemical properties of 2-NP-Amoz and its deuterated analogue, 2-NP-Amoz-

d5, are summarized below. These standards are essential for the accurate quantification of

AMOZ residues in various matrices.
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Property 2-NP-Amoz 2-NP-Amoz-d5

IUPAC Name

5-(morpholin-4-ylmethyl)-3-

[(E)-(2-

nitrophenyl)methylideneamino]

-1,3-oxazolidin-2-one[1][2]

5-(Morpholinomethyl)-3-(2-

nitrobenzylidenamino)-2-

oxazolidinone-d5[3]

Synonyms

5-(Morpholinomethyl)-3-(2-

nitrobenzylidenamino)-2-

oxazolidinone[1][3]

-

CAS Number 183193-59-1 1173097-59-0

Molecular Formula C₁₅H₁₈N₄O₅ C₁₅H₁₃D₅N₄O₅

Molecular Weight 334.33 g/mol 339.36 g/mol

Appearance White to off-white powder Not specified

Solubility Soluble in water Not specified

Purity ≥98% Not specified

Storage Conditions
Room temperature, protect

from light
Not specified

Shelf Life
2 years under recommended

conditions

Limited shelf life, refer to the

expiry date on the label

Synthesis of 2-NP-Amoz
2-NP-Amoz is synthesized through the derivatization of AMOZ with 2-nitrobenzaldehyde. This

reaction involves the condensation of the primary amine group of AMOZ with the aldehyde

group of 2-nitrobenzaldehyde to form a Schiff base.
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Reactants

AMOZ
(3-amino-5-morpholinomethyl-

2-oxazolidinone)

Derivatization

2-Nitrobenzaldehyde

2-NP-Amoz

Sample Preparation
(e.g., tissue homogenization, hydrolysis)

Derivatization with
2-Nitrobenzaldehyde

Liquid-Liquid or
Solid-Phase Extraction

LC-MS/MS Analysis

Quantification using
2-NP-Amoz standard
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

